Cas no 1190235-39-2 (4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
• CAS No: 1190235-39-2
• MF: C₁₄H₁₈BF₃O₂
• MW: 286.097734928131
• MDL: MFCD10698528
• CID: 1026296
• PubChem ID: 57497337
• Update Time: 2025-06-09

4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)-benzyl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[3-(trifluoromethyl)benzyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[[3-(trifluoromethyl)phenyl]methyl]-1,3,2-dioxaborolane
• (3-(TRIFLUOROMETHYL)BENZYL)BORONIC ACID PINACOL ESTER
• 4,4,5,5-Tetramethyl-2-{[3-(trifluoromethyl)phenyl]methyl}-1,3,2-dioxaborolane
• JMTFZFYCYAHNQN-UHFFFAOYSA-N
• 2-(3-trifluoromethylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY111378
• EN300-268213
• DS-14783
• DB-357617
• AB62303
• AKOS016002760
• MFCD10698528
• AMY29927
• 1190235-39-2
• 3-(Trifluoromethyl)benzylboronic Acid Pinacol Ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[[3-(trifluoromethyl)phenyl]methyl]-
• Z2044738252
• CS-0153822
• SCHEMBL12890162
• A892759
• O11115
• DTXSID70726927

• MDL： MFCD10698528
• Inchi： 1S/C14H18BF3O2/c1-12(2)13(3,4)20-15(19-12)9-10-6-5-7-11(8-10)14(16,17)18/h5-8H,9H2,1-4H3
• InChI Key： JMTFZFYCYAHNQN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CB1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

• Exact Mass: 286.13500
• Monoisotopic Mass: 286.1351945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 278.0±40.0 °C at 760 mmHg
• Flash Point: 121.9±27.3 °C
• PSA: 18.46000
• LogP: 4.14570
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane (CAS No. 1190235-39-2)

4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane, identified by its CAS number 1190235-39-2, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronate esters, which are widely utilized as key intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The presence of a tetramethyl-substituted dioxaborolane core enhances its stability and reactivity, making it an invaluable tool for constructing complex molecular architectures.

The 3-(trifluoromethyl)benzyl moiety appended to the boronate group introduces unique electronic and steric properties to the molecule. The trifluoromethyl group, known for its electron-withdrawing inductive effect and metabolic stability, significantly influences the reactivity and selectivity of the compound. This feature has been exploited in various applications, including the development of novel agrochemicals and pharmaceuticals where such substituents enhance bioavailability and binding affinity.

In recent years, boronate esters have been extensively studied for their role in drug discovery and development. The ability of these compounds to participate in efficient cross-coupling reactions allows for the rapid assembly of biaryl structures, which are prevalent in many biologically active molecules. For instance, 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane has been employed in the synthesis of substituted biphenyls and triphenylamines, which are crucial scaffolds in organic electronics and photopharmacology.

One of the most compelling applications of this compound is in the field of medicinal chemistry. The tetramethyl-dioxaborolane moiety provides a stable handle for palladium-catalyzed cross-coupling reactions without compromising the integrity of the boronate ester. This has enabled chemists to construct intricate heterocyclic frameworks with high precision. Moreover, the trifluoromethylbenzyl group can be further functionalized through subsequent transformations, allowing for modular drug design strategies.

Recent advancements in flow chemistry have also highlighted the utility of 4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane. By integrating this boronate ester into continuous flow systems, researchers have achieved higher yields and improved reproducibility in cross-coupling reactions. This approach is particularly advantageous for large-scale synthesis and has opened new avenues for industrial applications.

The electronic properties imparted by the tetramethyl-substituent and the trifluoromethyl group make this compound a promising candidate for applications in materials science. Specifically, it has been investigated as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The rigid biphenyl core and electron-withdrawing trifluoromethyl group contribute to tunable optoelectronic characteristics, which are essential for next-generation display technologies.

In conclusion,4,4,5,5-Tetramethyl-2-(3-(trifluoromethyl)benzyl)-1,3,2-dioxaborolane (CAS No. 1190235-39-2) represents a versatile and highly functional compound with broad applicability across multiple scientific disciplines. Its role in facilitating cross-coupling reactions underscores its importance in synthetic chemistry, while its unique structural features make it a valuable asset in pharmaceutical development and materials science. As research continues to uncover new methodologies and applications,this compound is poised to remain at the forefront of chemical innovation.